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Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluoronitrobenzene
This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2,5-Difluoronitrobenzene.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

exposure risks.

Chemical Profile and Hazards

2,5-Difluoronitrobenzene is a combustible liquid that is harmful if swallowed, in contact with

skin, or inhaled.[1][2] It is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[1][3] It is also suspected of causing genetic defects and may cause

damage to organs through prolonged or repeated exposure.[1][2]
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Property Value

Appearance Light yellow to brown clear liquid

CAS Number 364-74-9

Molecular Formula C6H3F2NO2

Molecular Weight 159.09 g/mol

Boiling Point 206.5 °C

Melting Point -11.7 °C

Flash Point 90 °C (194 °F) - closed cup

Density 1.467 g/mL at 25 °C

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with

2,5-Difluoronitrobenzene. The following table outlines the minimum required PPE.
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Body Part Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is recommended where

splashing is a risk.[4][5][6]

Skin/Body

Wear appropriate protective gloves (nitrile

gloves are a good starting point, but glove

compatibility should be verified) and clothing to

prevent skin exposure. A chemical-resistant

splash-proof apron is also recommended.[4][5]

[7]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A respiratory protection program

that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN

149 must be followed whenever workplace

conditions warrant respirator use.[4][5][6]

2. Operational Plan: Handling and Storage

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are close to the workstation location.[4][8]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling.[1]

Avoid contact with skin and eyes and avoid inhalation of vapor or mist.[1][9]
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Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][10]

Keep the container tightly closed.[1]

Store locked up.[1]

3. Emergency Procedures
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Incident First Aid Measures

Inhalation

If breathed in, move the person into fresh air. If

not breathing, give artificial respiration. Consult

a physician.[1][9]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][9]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][9]

Spill

Use personal protective equipment. Avoid

breathing vapors, mist, or gas. Ensure adequate

ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas.[1][5] Contain

spillage, and then collect with non-combustible

absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place in a

container for disposal according to local/national

regulations.[1]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1][9] During a fire,

irritating and highly toxic gases such as carbon

oxides, nitrogen oxides (NOx), and hydrogen

fluoride may be generated.[1][9]

4. Disposal Plan

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[9][10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[9][10]
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Dispose of the container and unused contents in accordance with federal, state, and local

requirements.

Experimental Workflow for Handling 2,5-Difluoronitrobenzene
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Caption: Workflow for the safe handling of 2,5-Difluoronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1216864?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-5-difluoronitrobenzene.htm
https://www.tcichemicals.com/IN/en/p/D1700
https://www.tcichemicals.com/IN/en/p/D1700
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196622
https://www.fishersci.com/store/msds?partNumber=AC214480250&productDescription=2%2C4-DIFLUORONITROBENZENE+25ML&vendorId=VN00032119&countryCode=US&language=en
http://westliberty.edu/health-and-safety/files/2012/08/2-4_Difluoronitrobenzene_99percent.pdf
https://pim-resources.coleparmer.com/sds/38372.pdf
https://www.wilhelmsen.com/product-catalogue/products/cleaning-equipment/cleaning-workwear/workwear/safe-chemical-handling-protection-ppe-kit/
https://www.fishersci.com/store/msds?partNumber=AC241930250&productDescription=3%2C4-DIFLUORONITROBENZENE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1227150562_2,4-DIFLUORONITROBENZENE-CASNO-446-35-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-difluoronitrobenzene.pdf
https://www.benchchem.com/product/b1216864#personal-protective-equipment-for-handling-2-5-difluoronitrobenzene
https://www.benchchem.com/product/b1216864#personal-protective-equipment-for-handling-2-5-difluoronitrobenzene
https://www.benchchem.com/product/b1216864#personal-protective-equipment-for-handling-2-5-difluoronitrobenzene
https://www.benchchem.com/product/b1216864#personal-protective-equipment-for-handling-2-5-difluoronitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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